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Compound of Interest

Compound Name: RO2959 monohydrochloride

Cat. No.: B3182163 Get Quote

A Comparative Analysis of RO2959
Monohydrochloride's Selectivity Across Orai
Isoforms
This guide provides a detailed comparison of the selectivity profile of RO2959
monohydrochloride, a potent inhibitor of Calcium Release-Activated Calcium (CRAC)

channels, across the three human Orai isoforms: Orai1, Orai2, and Orai3. The information is

intended for researchers, scientists, and professionals in drug development investigating store-

operated calcium entry (SOCE) and its modulation.

Quantitative Selectivity Profile
RO2959 monohydrochloride demonstrates notable selectivity for the Orai1 isoform over other

isoforms. Experimental data, primarily derived from electrophysiological and calcium imaging

studies, has quantified the inhibitory potency (IC50) of RO2959 against Orai1 and Orai3. While

direct IC50 values for Orai2 are less commonly reported, studies indicate that RO2959 inhibits

Orai2-mediated currents to a lesser extent than Orai1.[1]

The table below summarizes the known IC50 values for RO2959 against different Orai isoforms

and related cellular processes.
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Target IC50 Value (nM) Cell System/Assay

Orai1 25
CHO cells stably expressing

human Orai1 and STIM1

Orai3 530 Not specified

CRAC Channels (general) 402 Not specified

SOCE in CD4+ T lymphocytes 265 Human primary CD4+ T cells

Data sourced from MedchemExpress.[2]

This data clearly indicates that RO2959 is significantly more potent at inhibiting Orai1-mediated

calcium entry compared to Orai3, with a selectivity ratio (IC50 Orai3 / IC50 Orai1) of

approximately 21-fold. This makes RO2959 a valuable tool for selectively targeting Orai1 in

research settings.[1][2]

Signaling Pathway and Experimental Workflow
To understand how the selectivity of RO2959 is determined, it is essential to visualize both the

signaling pathway it modulates and the experimental workflow used for its characterization.
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Caption: Store-Operated Calcium Entry (SOCE) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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